molecular formula C13H15N3O B6642023 2,4-dimethyl-N-(2-methylpyrazol-3-yl)benzamide

2,4-dimethyl-N-(2-methylpyrazol-3-yl)benzamide

Cat. No. B6642023
M. Wt: 229.28 g/mol
InChI Key: JFEODKKYMRUSQR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,4-dimethyl-N-(2-methylpyrazol-3-yl)benzamide, also known as DMMPB, is a chemical compound used in scientific research as a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). This receptor plays a crucial role in several physiological and pathological processes, including learning and memory, anxiety, depression, addiction, and neurodegenerative diseases. Therefore, DMMPB has become a valuable tool for investigating the role of mGluR5 in these processes.

Mechanism of Action

2,4-dimethyl-N-(2-methylpyrazol-3-yl)benzamide acts as a selective antagonist of mGluR5, which is a G protein-coupled receptor that modulates the activity of several intracellular signaling pathways. By blocking the activation of mGluR5, 2,4-dimethyl-N-(2-methylpyrazol-3-yl)benzamide can inhibit the release of glutamate, a neurotransmitter that plays a crucial role in synaptic plasticity and neuronal excitability. This mechanism of action has been implicated in the therapeutic effects of 2,4-dimethyl-N-(2-methylpyrazol-3-yl)benzamide in several neurological disorders.
Biochemical and Physiological Effects:
2,4-dimethyl-N-(2-methylpyrazol-3-yl)benzamide has been shown to modulate several biochemical and physiological processes in the brain, including synaptic plasticity, neuronal excitability, and neuroinflammation. For instance, 2,4-dimethyl-N-(2-methylpyrazol-3-yl)benzamide has been found to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that promotes neuronal survival and growth. Moreover, 2,4-dimethyl-N-(2-methylpyrazol-3-yl)benzamide has been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α), suggesting its potential as an anti-inflammatory drug.

Advantages and Limitations for Lab Experiments

2,4-dimethyl-N-(2-methylpyrazol-3-yl)benzamide has several advantages as a research tool, including its high selectivity and potency towards mGluR5, its ability to cross the blood-brain barrier, and its low toxicity. However, it also has some limitations, including its relatively short half-life, which requires frequent dosing in animal experiments, and its potential off-target effects on other glutamate receptors.

Future Directions

Several future directions for research on 2,4-dimethyl-N-(2-methylpyrazol-3-yl)benzamide can be envisaged. First, more studies are needed to investigate the therapeutic potential of 2,4-dimethyl-N-(2-methylpyrazol-3-yl)benzamide in neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. Second, the molecular mechanisms underlying the effects of 2,4-dimethyl-N-(2-methylpyrazol-3-yl)benzamide on synaptic plasticity and neuroinflammation need to be further elucidated. Third, the potential side effects of 2,4-dimethyl-N-(2-methylpyrazol-3-yl)benzamide on other glutamate receptors and its interaction with other drugs need to be investigated. Finally, the development of more potent and selective mGluR5 antagonists based on the chemical structure of 2,4-dimethyl-N-(2-methylpyrazol-3-yl)benzamide could lead to the discovery of novel drugs for the treatment of neurological disorders.

Synthesis Methods

2,4-dimethyl-N-(2-methylpyrazol-3-yl)benzamide can be synthesized by reacting 2,4-dimethylbenzoyl chloride with 2-methyl-3-amino-pyrazole in the presence of a base such as triethylamine. The resulting product is then purified by column chromatography.

Scientific Research Applications

2,4-dimethyl-N-(2-methylpyrazol-3-yl)benzamide has been extensively used in scientific research to investigate the role of mGluR5 in several physiological and pathological processes. For instance, it has been shown to improve cognitive impairments in animal models of Alzheimer's disease and Down syndrome. Moreover, 2,4-dimethyl-N-(2-methylpyrazol-3-yl)benzamide has been found to reduce anxiety and depression-like behaviors in rodents, suggesting its potential as a novel antidepressant and anxiolytic drug.

properties

IUPAC Name

2,4-dimethyl-N-(2-methylpyrazol-3-yl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H15N3O/c1-9-4-5-11(10(2)8-9)13(17)15-12-6-7-14-16(12)3/h4-8H,1-3H3,(H,15,17)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JFEODKKYMRUSQR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1)C(=O)NC2=CC=NN2C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H15N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

229.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2,4-dimethyl-N-(2-methylpyrazol-3-yl)benzamide

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